Cas no 114417-34-4 (7-bromo-1,2,3,4-tetrahydroquinolin-4-one)

7-bromo-1,2,3,4-tetrahydroquinolin-4-one structure
114417-34-4 structure
Product Name:7-bromo-1,2,3,4-tetrahydroquinolin-4-one
CAS No:114417-34-4
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD12028725
CID:1006026
PubChem ID:14501409
Update Time:2024-11-03

7-bromo-1,2,3,4-tetrahydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-bromo-2,3-dihydroquinolin-4(1H)-one
    • 7-bromo-2,3-dihydro-1H-quinolin-4-one
    • 4(1H)-Quinolinone, 7-bromo-2,3-dihydro-
    • SY226958
    • MFCD12028725
    • 7-bromo-1,2,3,4-tetrahydroquinolin-4-one
    • AS-41316
    • DTXSID70561052
    • SCHEMBL16794237
    • AMY26387
    • AKOS022687699
    • 114417-34-4
    • SB30839
    • CS-0139617
    • A850458
    • DB-100658
    • MDL: MFCD12028725
    • Inchi: 1S/C9H8BrNO/c10-6-1-2-7-8(5-6)11-4-3-9(7)12/h1-2,5,11H,3-4H2
    • InChI Key: MZRDGUADMZHLRW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(CCNC=2C=1)=O

Computed Properties

  • Exact Mass: 224.97894
  • Monoisotopic Mass: 224.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.6±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 354.9±42.0 °C at 760 mmHg
  • Flash Point: 168.4±27.9 °C
  • PSA: 29.1
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

7-bromo-1,2,3,4-tetrahydroquinolin-4-one Pricemore >>

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